Cas no 1286726-71-3 (4-ethoxy-3-fluoro-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
• CAS No: 1286726-71-3
• MF: C₂₂H₂₃FN₂O₃S
• MW: 414.493027925491
• CID: 6232444
• PubChem ID: 52906765
• Update Time: 2025-10-05

4-ethoxy-3-fluoro-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
• 4-ethoxy-3-fluoro-N-phenethyl-N-(pyridin-2-ylmethyl)benzenesulfonamide
• VU0523774-1
• F5854-0483
• AKOS024522300
• 1286726-71-3
• 4-ethoxy-3-fluoro-N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)benzenesulfonamide
• 4-ethoxy-3-fluoro-N-(2-phenylethyl)-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C22H23FN2O3S/c1-2-28-22-12-11-20(16-21(22)23)29(26,27)25(17-19-10-6-7-14-24-19)15-13-18-8-4-3-5-9-18/h3-12,14,16H,2,13,15,17H2,1H3
• InChI Key： LZEVMHSKSUVQRY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(N(CC1C=CC=CN=1)CCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 414.141
• Monoisotopic Mass: 414.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-3-fluoro-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide

4-Ethoxy-3-fluoro-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS No. 1286726-71-3)

The compound4-Ethoxy-3-fluoro-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide, identified by the CAS registry numberCAS No. 1286726-71, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a sulfonamide group, an ethoxy substituent, and a pyridine ring, all of which contribute to its diverse chemical properties.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids and other functional groups. The presence of the sulfonamide group in4-Ethoxy-3-fluoro-N-(2-phenylethyl)-N-(pyridin-2-yl)methylbenzene-1-sulfonamide suggests potential applications in modulating enzyme activity or serving as a scaffold for bioactive molecules.

The ethoxy group at the para position of the benzene ring introduces electron-donating effects, which can influence the compound's reactivity and solubility properties. This is particularly relevant in pharmaceutical applications where solubility is a critical factor for drug delivery systems.

The pyridine ring attached via an N-substituted ethyl group adds aromaticity and potential for hydrogen bonding interactions. Pyridine derivatives are known for their versatility in chemical synthesis and have been explored in various contexts, including catalysis and supramolecular chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules likeCAS No. 1286726. These studies provide insights into how structural modifications can be made to optimize the compound's performance in specific applications.

In terms of synthesis, this compound can be prepared through multi-step organic reactions involving coupling reactions and functional group transformations. The synthesis pathway would typically involve intermediates such as benzene sulfonamides and pyridine derivatives, highlighting the importance of precise reaction control to achieve high yields and purity.

The fluorine atom at the meta position of the benzene ring introduces steric hindrance and electronic effects that can influence the compound's stability and reactivity. Fluorinated aromatic compounds are increasingly being explored due to their unique properties, including resistance to degradation and enhanced bioavailability.

The combination of these structural elements makes4-Ethoxy-3-fluoro-N-(2-< strong>phenylethyl strong>)< strong>-N-(pyridin strong>< strong > - strong>< strong > 2 strong>< strong > - strong>< strong > yl ) methylbenzene strong>< strong > - 1 - sulfonamide strong > a promising candidate for further research in areas such as drug discovery, agrochemicals, and advanced materials.

In conclusion, the compoundCAS No. 1286726 represents a fascinating example of how structural diversity can lead to multifunctional molecules with wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.